Cas no 184485-83-4 (1H-Indole-4,7-diamine)

• Product name: 1H-Indole-4,7-diamine
• CAS No: 184485-83-4
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 114322
• PubChem ID: 45078979

1H-Indole-4,7-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4,7-diamine
• 1H-Indole-4,7-diamine(9CI)
• DTXSID60663630
• TQP0798
• 184485-83-4
• SCHEMBL5271973

• Inchi： InChI=1S/C8H9N3/c9-6-1-2-7(10)8-5(6)3-4-11-8/h1-4,11H,9-10H2
• InChI Key： IHUVUGGCPGQVIF-UHFFFAOYSA-N
• SMILES： N1C2=C(C(N)=CC=C2N)C=C1

Computed Properties

• Exact Mass: 147.07977
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8Ų
• XLogP3: 0.7

Experimental Properties

• PSA: 67.83